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Compound of Interest

Compound Name: Hexadecane-1,2-13C2

CAS No.: 158563-27-0

Cat. No.: B124825

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of stock solutions of

Hexadecane-1,2-¹³C₂, a stable isotope-labeled alkane. Stable isotope-labeled compounds are

crucial tools in quantitative analysis using mass spectrometry (MS) and nuclear magnetic

resonance (NMR), serving as internal standards or tracers in metabolic studies.[1][2][3][4]

Hexadecane-1,2-¹³C₂ is specifically used to trace the passage of molecules in various chemical

and biological systems.[2][4] Proper preparation of stock solutions is the first critical step to

ensure experimental accuracy and reproducibility. This guide covers the physicochemical

properties, necessary equipment, safety precautions, a detailed step-by-step protocol for

preparation, and storage recommendations.

Physicochemical Properties and Data
Hexadecane-1,2-¹³C₂ is a non-radioactive, stable isotope-labeled version of n-hexadecane,

where two carbon atoms at positions 1 and 2 are replaced with the ¹³C isotope.[2][5] Its
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physical properties are nearly identical to its unlabeled counterpart, making it an excellent

internal standard. A summary of its key properties is provided below.

Property Value Source

Chemical Name Hexadecane-1,2-¹³C₂ N/A

Synonyms
n-Hexadecane-1,2-¹³C₂,

Cetane-1,2-¹³C₂
[2]

CAS Number 158563-27-0 [5][6][7]

Molecular Formula C₁₄(¹³C)₂H₃₄ [6]

Molecular Weight 228.43 g/mol [6]

Physical State
Colorless liquid at room

temperature
[8][9]

Melting Point ~18 °C [5][8]

Boiling Point ~287 °C [5][8]

Solubility

Insoluble in water.[8][9]

Soluble in nonpolar organic

solvents such as chloroform,

ether, and ethanol.[8]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a stock solution of Hexadecane-1,2-¹³C₂ at a desired

concentration. The example calculation is for a 10 mM stock solution in chloroform.

Materials and Equipment
Hexadecane-1,2-¹³C₂

High-purity solvent (e.g., Chloroform, DMSO, Ethyl Acetate, Hexane)

Analytical balance (readable to 0.1 mg or better)
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Volumetric flask (Class A) of appropriate size (e.g., 10 mL, 25 mL)

Glass beaker

Glass funnel

Micropipettes or glass pipettes

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Amber glass vials with PTFE-lined caps for storage

Safety Precautions
Handle Hexadecane-1,2-¹³C₂ and all organic solvents inside a certified chemical fume hood.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for Hexadecane-1,2-¹³C₂ and the chosen solvent

before starting.

Avoid inhalation of vapors and direct contact with skin and eyes.

Step-by-Step Procedure
Step 1: Calculate the Required Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) × Molecular Weight ( g/mol ) × Volume (L)

Example Calculation for 10 mL of a 10 mM stock solution:

Desired Concentration: 10 mM = 0.010 mol/L
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Molecular Weight: 228.43 g/mol

Volume: 10 mL = 0.010 L

Mass (g) = 0.010 mol/L × 228.43 g/mol × 0.010 L = 0.02284 g (or 22.84 mg)

Step 2: Weighing the Compound

Place a clean, dry glass beaker on the analytical balance and tare it.

Carefully weigh the calculated mass (22.84 mg in the example) of Hexadecane-1,2-¹³C₂

directly into the beaker. Given its liquid state at room temperature, using a positive

displacement pipette or weighing by difference is recommended for accuracy.

Step 3: Dissolution

Add a small amount of the chosen solvent (e.g., ~5 mL of chloroform for a 10 mL final

volume) to the beaker containing the Hexadecane-1,2-¹³C₂.

Gently swirl the beaker to dissolve the compound.

If dissolution is slow, the process can be aided by brief vortexing or sonication in an

ultrasonic water bath.[1] Gentle warming may also be applied, but care must be taken with

volatile solvents.

Step 4: Quantitative Transfer and Dilution

Place a clean glass funnel into the neck of the Class A 10 mL volumetric flask.

Carefully pour the solution from the beaker through the funnel into the volumetric flask.

Rinse the beaker two to three times with small volumes of the solvent, transferring each

rinse through the funnel into the volumetric flask to ensure all the compound is transferred.

This is known as a quantitative transfer.[10]

Remove the funnel and add more solvent to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.
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Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

Step 5: Storage

Transfer the final stock solution into a clearly labeled amber glass vial with a PTFE-lined cap

to prevent solvent evaporation and photodegradation.

The label should include the compound name, concentration, solvent, preparation date, and

the preparer's initials.

For long-term stability, store the solution at -20°C or -80°C.[1]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of a Hexadecane-1,2-¹³C₂

stock solution.

Preparation Phase Solution Phase Final Phase

1. Calculation
Determine required mass of

Hexadecane-1,2-13C2

2. Weighing
Accurately weigh the compound

on an analytical balance

Mass value 3. Dissolution
Dissolve in a portion of solvent.

Use sonication if needed.

Weighed compound 4. Quantitative Transfer
Transfer solution to a

volumetric flask

5. Dilution to Volume
Add solvent to the calibration

mark and mix thoroughly

6. Aliquot & Store
Transfer to labeled amber vials.

Store at -20°C or -80°C

Final Stock Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.medchemexpress.com/n-hexadecane-d34.html
https://www.benchchem.com/product/b124825/docs?utm_src=pdf-body-img#application-note-and-protocol-preparation-of-hexadecane-1-2-c-stock-solutions
https://www.benchchem.com/product/b124825?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/n-hexadecane-d34.html
https://www.medchemexpress.com/hexadecane-1-2-13c2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. symeres.com [symeres.com]

4. Isotopic labeling - Wikipedia [en.wikipedia.org]

5. HEXADECANE-1,2-13C2 | 158563-27-0 [chemicalbook.com]

6. scbt.com [scbt.com]

7. 158563-27-0 CAS MSDS (HEXADECANE-1,2-13C2) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

8. solubilityofthings.com [solubilityofthings.com]

9. Hexadecane | C16H34 | CID 11006 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Hexadecane-1,2-¹³C₂ Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124825/docs#application-note-and-protocol-
preparation-of-hexadecane-1-2-c-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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